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Compound of Interest |

Compound Name: Dbco-peg13-dbco
Cat. No.: B8104337
Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling specialized chemical reagents. This guide provides essential,
immediate safety and logistical information for the proper handling and disposal of Dbco-
pegl13-dbco, a bifunctional linker used in bioconjugation and other applications in drug
development. Adherence to these procedures will mitigate risks and ensure compliance with
standard laboratory safety protocols.

Chemical Identifier: Dbco-pegl3-dbco

While a specific Safety Data Sheet (SDS) for Dbco-pegl3-dbco is not readily available, safety
precautions can be extrapolated from data on similar compounds containing
dibenzocyclooctyne (DBCO) and polyethylene glycol (PEG) moieties. A related compound,
DBCO-PEG-DBCO (2K MW), is not classified as a hazardous substance. However, another
related compound, DBCO-PEG13-NHS ester, is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects. Therefore, it is prudent to handle Dbco-peg13-
dbco with care, assuming it may present similar hazards.

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is crucial to minimize exposure and ensure safety.
The following PPE is recommended when handling Dbco-peg13-dbco.

Equipment Specification Purpose

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash
and aerosols.
goggles.
) Nitrile or other chemically Prevents skin contact with the
Hand Protection )
resistant gloves. reagent.
] Protects clothing and skin from
Body Protection Laboratory coat.

contamination.

Not generally required for
small quantities handled with

Respiratory Protection adequate ventilation. Use a
NIOSH-approved respirator if
aerosols

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dbco-pegl3-dbco]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104337/docs#essential-safety-and-operational-
guide-for-handling-dbco-peg13-dbco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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